Cas no 64461-89-8 (1,1':4',1''-Terphenyl, 2,3',3'',4,5',5'',6-heptamethoxy-)

• Product Name: 1,1':4',1''-Terphenyl, 2,3',3'',4,5',5'',6-heptamethoxy-
• CAS No: 64461-89-8
• MF: C₂₅H₂₈O₇
• MW: 440.485628128052
• CID: 389762
• PubChem ID: 71371783
• Update Time: 2025-04-19

1,1':4',1''-Terphenyl, 2,3',3'',4,5',5'',6-heptamethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 2,3',3'',4,5',5'',6-heptamethoxy-
• 2-(3,5-dimethoxyphenyl)-1,3-dimethoxy-5-(2,4,6-trimethoxyphenyl)benzene
• 64461-89-8
• DTXSID20794696
• 1~2~,1~4~,1~6~,2~3~,2~5~,3~3~,3~5~-Heptamethoxy-1~1~,2~1~:2~4~,3~1~-terphenyl

• Inchi： 1S/C25H28O7/c1-26-17-8-15(9-18(12-17)27-2)24-20(29-4)10-16(11-21(24)30-5)25-22(31-6)13-19(28-3)14-23(25)32-7/h8-14H,1-7H3
• InChI Key： QFIOILUWHAFVBU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C1C=C(C=C(C=1)OC)OC)OC)C1C(=CC(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 440.18350323g/mol
• Monoisotopic Mass: 440.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 64.6Ų